![molecular formula C22H26FN3O3S B2767295 N-(3-(1-(2-ethylbutanoyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide CAS No. 851718-62-2](/img/structure/B2767295.png)
N-(3-(1-(2-ethylbutanoyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
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Description
N-(3-(1-(2-ethylbutanoyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C22H26FN3O3S and its molecular weight is 431.53. The purity is usually 95%.
BenchChem offers high-quality N-(3-(1-(2-ethylbutanoyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(1-(2-ethylbutanoyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Anti-inflammatory Agents : The compound’s structure suggests potential anti-inflammatory activity. Researchers may explore its effects on inflammatory pathways and evaluate its therapeutic potential for conditions like arthritis or autoimmune diseases .
- Cancer Therapy : Investigating the compound’s impact on cancer cells could reveal its potential as an anticancer agent. Its unique structure may interfere with tumor growth or metastasis .
- Neuroprotective Properties : Given its structural features, researchers might investigate whether this compound has neuroprotective effects. It could be relevant in treating neurodegenerative diseases like Alzheimer’s or Parkinson’s .
- Organic Semiconductors : The compound’s conjugated system and electron-rich moieties make it interesting for organic electronics. Researchers could explore its use in organic photovoltaics (solar cells) or organic field-effect transistors (OFETs) .
- Enzyme Inhibitors : The compound’s structure suggests potential enzyme inhibition. Researchers may study its effects on specific enzymes and evaluate its role in modulating biological processes .
- Metabolic Stability : Investigating how this compound is metabolized in vivo could provide insights into its pharmacokinetics. Researchers might assess its stability and clearance profiles .
- Pesticide Development : Given its aromatic rings and substituents, this compound could be relevant in agrochemical research. Researchers may explore its insecticidal or herbicidal properties .
Medicinal Chemistry and Drug Development
Neuroscience and Neuroprotection
Materials Science and Organic Electronics
Chemical Biology and Enzyme Inhibition
Pharmacokinetics and Metabolism Studies
Agrochemical Research
properties
IUPAC Name |
N-[3-[2-(2-ethylbutanoyl)-3-(4-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26FN3O3S/c1-4-15(5-2)22(27)26-21(16-9-11-18(23)12-10-16)14-20(24-26)17-7-6-8-19(13-17)25-30(3,28)29/h6-13,15,21,25H,4-5,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRMACMSWSXYEGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)N1C(CC(=N1)C2=CC(=CC=C2)NS(=O)(=O)C)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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